Cas no 856095-00-6 (4-Bromo-6-methoxy-2-methylquinoline)

4-Bromo-6-methoxy-2-methylquinoline structure
856095-00-6 structure
Product Name:4-Bromo-6-methoxy-2-methylquinoline
CAS No:856095-00-6
MF:C11H10BrNO
MW:252.10720205307
MDL:MFCD07700256
CID:717506
PubChem ID:329773562
Update Time:2025-07-28

4-Bromo-6-methoxy-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-6-methoxy-2-methylquinoline
    • 4-BROMO-3-CHLORO-5,8-DIFLUORO-2-METHYLQUINOLINE
    • 4-Bromo-6-methoxy-2-methyl-quinoline
    • Quinoline,4-bromo-6-methoxy-2-methyl-
    • 4-Bromo-6-methoxy-2-methylquinoline (ACI)
    • Quinaldine, 4-bromo-6-methoxy- (3CI)
    • 856095-00-6
    • AS-30512
    • 4-Bromo-6-methoxy-2-methylquinoline, AldrichCPR
    • SCHEMBL1161098
    • GKOUTMWNNUHDTO-UHFFFAOYSA-N
    • CS-0314512
    • AKOS016000948
    • MFCD07700256
    • DB-076376
    • AB42137
    • DTXSID20589201
    • MDL： MFCD07700256
    • Inchi： 1S/C11H10BrNO/c1-7-5-10(12)9-6-8(14-2)3-4-11(9)13-7/h3-6H,1-2H3
    • InChI Key： GKOUTMWNNUHDTO-UHFFFAOYSA-N
    • SMILES： BrC1C2C(=CC=C(C=2)OC)N=C(C)C=1

Computed Properties

  • Exact Mass: 250.99500
  • Monoisotopic Mass: 250.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12000
  • LogP: 3.31430

4-Bromo-6-methoxy-2-methylquinoline Security Information

4-Bromo-6-methoxy-2-methylquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-6-methoxy-2-methylquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM129423-1g
4-bromo-6-methoxy-2-methylquinoline
 856095-00-6 95%
1g
 $292 2021-08-05
Chemenu
CM129423-5g
4-bromo-6-methoxy-2-methylquinoline
 856095-00-6 95%
5g
 $731 2021-08-05
Chemenu
CM129423-10g
4-bromo-6-methoxy-2-methylquinoline
 856095-00-6 95%
10g
 $978 2021-08-05
Chemenu
CM129423-25g
4-bromo-6-methoxy-2-methylquinoline
 856095-00-6 95%
25g
 $1763 2021-08-05
Chemenu
CM129423-1g
4-bromo-6-methoxy-2-methylquinoline
 856095-00-6 95%
1g
 $*** 2023-05-29
Apollo Scientific
OR309244-1g
4-Bromo-6-methoxy-2-methylquinoline
 856095-00-6
1g
 £247.00 2025-02-20
abcr
AB213730-250 mg
4-Bromo-6-methoxy-2-methylquinoline
 856095-00-6
250mg
 €161.00 2023-05-06
abcr
AB213730-1 g
4-Bromo-6-methoxy-2-methylquinoline
 856095-00-6
1g
 €356.50 2023-05-06
abcr
AB213730-5 g
4-Bromo-6-methoxy-2-methylquinoline
 856095-00-6
5g
 €951.50 2023-05-06
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
BBO000236-1G
4-Bromo-6-methoxy-2-methylquinoline
 856095-00-6
1g
 ¥4295.04 2023-11-10

4-Bromo-6-methoxy-2-methylquinoline Production Method

Production Method 1

141-97-9 141-97-9
856095-00-6 856095-00-6
Reaction Conditions
1.1 45 min, 80 °C; 80 °C → 120 °C; 16 h, 120 °C
1.2 Reagents: Ammonium hydroxide Solvents: Water ;  neutralized, cooled
2.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ;  0 °C; 0 °C → rt; 3 h, rt
2.2 Reagents: Ammonium hydroxide Solvents: Water ;  neutralized, cooled
Reference
Design, synthesis and biological evaluation of 2-substituted quinolines as potential antileishmanial agents
Gopinath, Vadiraj S.; et al, European Journal of Medicinal Chemistry, 2013, 69, 527-536

Production Method 2

15644-90-3 15644-90-3
856095-00-6 856095-00-6
Reaction Conditions
1.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ;  rt; 4 d, 50 °C
1.2 Solvents: Water ;  30 min, 50 °C
1.3 Reagents: Potassium bicarbonate ;  pH 7, 50 °C
Reference
Searching for New Leads for Tuberculosis: Design, Synthesis, and Biological Evaluation of Novel 2-Quinolin-4-yloxyacetamides
Pitta, Eleni; et al, Journal of Medicinal Chemistry, 2016, 59(14), 6709-6728

Production Method 3

15644-90-3 15644-90-3
856095-00-6 856095-00-6
Reaction Conditions
1.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ;  0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Ammonium hydroxide Solvents: Water ;  neutralized, cooled
Reference
Design, synthesis and biological evaluation of 2-substituted quinolines as potential antileishmanial agents
Gopinath, Vadiraj S.; et al, European Journal of Medicinal Chemistry, 2013, 69, 527-536

Production Method 4

141-97-9 141-97-9
856095-00-6 856095-00-6
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Toluene ;  2 h, reflux
1.2 Solvents: 1,1′-Biphenyl, mixt. with 1,1′-oxybis[benzene] ;  1 h, 240 °C; 240 °C → rt
2.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ;  rt; 4 d, 50 °C
2.2 Solvents: Water ;  30 min, 50 °C
2.3 Reagents: Potassium bicarbonate ;  pH 7, 50 °C
Reference
Searching for New Leads for Tuberculosis: Design, Synthesis, and Biological Evaluation of Novel 2-Quinolin-4-yloxyacetamides
Pitta, Eleni; et al, Journal of Medicinal Chemistry, 2016, 59(14), 6709-6728

4-Bromo-6-methoxy-2-methylquinoline Raw materials

4-Bromo-6-methoxy-2-methylquinoline Preparation Products

4-Bromo-6-methoxy-2-methylquinoline Related Literature

Related Categories

856095-00-6 (4-Bromo-6-methoxy-2-methylquinoline) Related Products

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.